Cas no 5239-43-0 (1-Cyclopentene-1-heptanoicacid, 5-oxo-)

1-Cyclopentene-1-heptanoicacid, 5-oxo- structure
5239-43-0 structure
Product Name:1-Cyclopentene-1-heptanoicacid, 5-oxo-
CAS No:5239-43-0
MF:C12H18O3
MW:210.269524097443
CID:374473
PubChem ID:78902
Update Time:2025-04-19

1-Cyclopentene-1-heptanoicacid, 5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-heptanoicacid, 5-oxo-
    • 5-oxo-1-Cyclopentene-1-heptanoic acid
    • 5-oxocyclopent-1-ene-1-heptanoic acid
    • 7-(5-oxocyclopenten-1-yl)heptanoic acid
    • 7-(5-oxocyclopent-1-en-1-yl)heptanoic acid
    • AY 16804
    • BRN 2211467
    • starbld0002130
    • 2-(6-carboxyhexyl)-2-cyclopentenone
    • EINECS 226-039-5
    • 5239-43-0
    • NS00032500
    • AY-16,804
    • 2-(6-carboxyhexyl) cyclopent-2-en-1-one
    • SCHEMBL10343438
    • 2-(6-carboxyhexyl)-cyclopent-2-en-1-one
    • DTXSID00200402
    • AY-16804
    • LBOKTHVXIPFAJO-UHFFFAOYSA-N
    • FT-0715216
    • 7-(5-oxocyclopentenyl)-heptanoic acid
    • 2-(6 -carboxyhexyl)cyclopent-2-en-1-one
    • 2-(6-carboxyhexyl)cyclopent-2-en-1-one
    • 7-(5-oxocyclopent-1-enyl)heptanoic acid
    • 1-Cyclopentene-1-heptanoic acid, 5-oxo-
    • Inchi: 1S/C12H18O3/c13-11-8-5-7-10(11)6-3-1-2-4-9-12(14)15/h7H,1-6,8-9H2,(H,14,15)
    • InChI Key: LBOKTHVXIPFAJO-UHFFFAOYSA-N
    • SMILES: O=C1CCC=C1CCCCCCC(=O)O

Computed Properties

  • Exact Mass: 210.12564
  • Monoisotopic Mass: 210.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.099
  • Boiling Point: 384.9°Cat760mmHg
  • Flash Point: 200.8°C
  • Refractive Index: 1.506
  • PSA: 54.37
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